2-Methoxy-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine

• CAS No.: 827030-82-0
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol
• IUPAC Name: 2-methoxy-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine
• InChI: InChI=1S/C17H17N3O2/c1-20(12-8-10-13(21-2)11-9-12)16-14-6-4-5-7-15(14)18-17(19-16)22-3/h4-11H,1-3H3
• InChI Key: NZPYZRZUALMAPI-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)OC)C2=NC(=NC3=CC=CC=C32)OC

Description

2-Methoxy-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine is a useful research compound. Its molecular formula is C17H17N3O2 and its molecular weight is 295.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of (2-chloro-quinazolin-4-yl)-(4-methoxy-phenyl)-methyl-amine (50 mg, 0.167 mmol) in 2 ml methanol was added sodium methoxide (500 μl, 25% by wt. in methanol). The solution was stirred at 80° C. for 1 h, and it was diluted with 50 ml ethylacetate. The solution was washed with water, dried and concentrated. The product was purified using small silica column and isolated as off white solid (22 mg, 54%). 1H NMR (CDCl3): 7.89 (d, J=8.4 Hz, 1H), 7.53 (ddd, J=8.7, 5.4 and 2.4 Hz, 1H), 7.19-7.14 (m, 2H), 6.99-6.93 (m, 2H), 6.90-6.85 (m, 2H), 4.14 (s, 3H), 3.86 (s, 3H), 3.64 (s, 3H).